Cas no 19192-78-0 (Butanoic acid, 2-amino-4-(methylseleninyl)-, (2S)-)

• Product Name: Butanoic acid, 2-amino-4-(methylseleninyl)-, (2S)-
• CAS No: 19192-78-0
• MF: C₅H₁₁NO₃Se
• MW: 212.105740785599
• CID: 1385271
• PubChem ID: 17754089
• Update Time: 2025-04-20

Butanoic acid, 2-amino-4-(methylseleninyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4-(methylseleninyl)-, (2S)-
• (2S)-2-amino-4-methylseleninylbutanoic acid
• seleno-L-methionine selenoxide
• 19192-78-0
• C05708
• (2S)-2-amino-4-methylseleninyl-butanoic acid
• Selenomethionine se-oxide
• (2S)-2-amino-4-(methylseleninyl)butanoic acid
• DTXSID90590829
• SCHEMBL1157858
• CTK0E1417
• DB02958
• (2S)-2-Amino-4-(methaneseleninyl)butanoic acid
• Selenomethionine Selenoxide
• Selenomethionine selenium oxide

• Inchi： 1S/C5H11NO3Se/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10?/m0/s1
• InChI Key： KGXZPWNBFWCDRF-YGVKFDHGSA-N
• SMILES： [Se](C)(CC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 206.99643
• Monoisotopic Mass: 212.99041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39